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Compound of Interest

Compound Name:
Sodium 2-chloro-3,5-

dinitrobenzenesulphonate

CAS No.: 4515-30-4

Cat. No.: B13729680

Get Quote

CAS Number: 4515-30-4 | Formula: C₆H₂ClN₂NaO₇S

Executive Summary
Sodium 2-chloro-3,5-dinitrobenzenesulfonate is a water-soluble, highly reactive arylating agent.

Structurally, it is a sulfonated derivative of 2,4-dinitrochlorobenzene (DNCB). Unlike DNCB,

which is lipophilic, the sulfonate group in this compound confers hydrophilicity, making it a

critical reagent for modifying proteins and peptides in aqueous buffers without the need for high

concentrations of organic co-solvents.

Critical Safety Directive: As a potent electrophile designed to covalently modify nucleophilic

amino acid residues (e.g., Lysine, Cysteine), this compound poses a significant risk of skin

sensitization and irreversible eye damage. It must be handled as a hazardous

alkylating/arylating agent.
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Property Specification

Systematic Name Sodium 2-chloro-3,5-dinitrobenzenesulfonate

Synonyms
Benzenesulfonic acid, 2-chloro-3,5-dinitro-,

sodium salt

CAS Number 4515-30-4

Molecular Weight 304.60 g/mol

Appearance Pale yellow to brownish crystalline powder

Solubility Soluble in water; sparingly soluble in ethanol

Reactivity

Susceptible to Nucleophilic Aromatic

Substitution (

)

Structural Reactivity Logic
The chemical behavior of this compound is dictated by the "push-pull" electronic effects on the

benzene ring. The two nitro groups (

) at positions 3 and 5 are strong electron-withdrawing groups (EWG). They withdraw electron
density from the ring, making the carbon at position 2 (bonded to Chlorine) highly electrophilic.

Figure 1: Mechanism of Action (Nucleophilic Substitution) The following diagram illustrates the

reactivity pathway, explaining why this compound is both useful in synthesis and hazardous to

biological tissue.
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Caption: The electron-deficient ring facilitates rapid displacement of chloride by biological

nucleophiles, forming stable covalent bonds.

Hazard Assessment & Toxicology
Note: While specific GHS data for this salt is often aggregated with its acid form or DNCB

analogs, the following classification is derived from its functional reactivity as a potent

electrophile.

GHS Classification (Inferred/Standard for Class)
Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1][2]

Serious Eye Damage/Irritation: Category 1 or 2A (Risk of serious damage due to irreversible

protein modification in corneal tissue).

Skin Sensitization: Category 1 (May cause an allergic skin reaction). High Probability.

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).[2]

Toxicological Mechanism[2]
Haptenization: Upon contact with skin, the molecule covalently binds to epidermal proteins

(keratin, albumin). This "hapten-carrier" complex is recognized by the immune system as

foreign, leading to T-cell mediated hypersensitivity (allergic contact dermatitis).

Cellular Damage: The alkylation of essential enzymes or structural proteins disrupts cellular

function, leading to necrosis at the site of high-concentration exposure.

Operational Safety & Handling Protocols
Engineering Controls

Primary Barrier: All handling of the solid powder must occur within a certified chemical fume

hood to prevent inhalation of dust.

Secondary Barrier: Use a static-dissipative weighing boat to minimize dust dispersion.

Personal Protective Equipment (PPE) Matrix
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PPE Component Specification Rationale

Gloves

Double-gloving required. Inner:

Nitrile (4 mil). Outer: Nitrile or

Neoprene (5-8 mil).

Prevents permeation.[3][4]

Latex is not recommended due

to potential permeability to

nitro-aromatics.

Eye Protection
Chemical Safety Goggles

(ANSI Z87.1).

Face shield required if

handling large liquid volumes

(>500 mL).

Respiratory N95 or P100 (if outside hood).
Only necessary if engineering

controls fail.

Clothing
Lab coat (buttoned) + Tyvek

sleeves.

Protects wrists/forearms from

dust accumulation.

Experimental Workflow: Solubilization
To minimize dust exposure, solubilize the compound immediately after weighing.

Pre-measure the solvent (Water or Buffer) in the receiving vessel.

Transfer the solid gently.

Cap the vessel immediately before vortexing/mixing.

Emergency Response Architecture
Figure 2: Exposure Response Logic This decision tree guides the immediate actions following

an accidental exposure.
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Exposure Incident

Identify Route

Skin Contact Eye Contact Inhalation

1. Brush off dry powder
2. Wash with soap/water (15 min)

3. Do NOT use alcohol (enhances absorption)

1. Flush with water (15 min)
2. Hold eyelids open

3. Seek Ophthalmologist

1. Move to fresh air
2. Support breathing

3. Monitor for sensitization

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Immediate decontamination protocols prioritize mechanical removal of solids followed

by dilution.

Spill Management
Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don full PPE including double gloves and respiratory protection.

Containment: Cover the spill with a damp absorbent pad (to prevent dust) or use a dedicated

chemical spill kit.
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Neutralization (Surface): After physical removal, wipe the surface with a dilute (5%) sodium

bicarbonate solution to hydrolyze any remaining traces, followed by water.

Disposal: Collect in a container marked "Hazardous Waste: Toxic/Irritant Solid."

Analytical & Stability Profile
Researchers utilizing this compound for drug development or proteomics should be aware of its

stability limits.

Hydrolytic Stability: The C-Cl bond is susceptible to hydrolysis in highly alkaline conditions

(pH > 10), converting the reagent to the unreactive phenol form (2-hydroxy-3,5-

dinitrobenzenesulfonate).

Storage: Store at room temperature or 4°C in a desiccator. Protect from light, as nitro-

compounds can undergo photochemical degradation.

Incompatibility: Strong oxidizing agents, strong bases, and amines (unless intended for

reaction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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